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Compound of Interest

Compound Name: 2,3,3',4',5'-Pentachlorobiphenyl

CAS No.: 76842-07-4

Cat. No.: B1594564

Get Quote

Core Directive: The Structural Identity of PCB 116
PCB 116 is a specific congener within the polychlorinated biphenyl (PCB) family, designated by

the International Union of Pure and Applied Chemistry (IUPAC) as 2,3,4,5,6-

pentachlorobiphenyl.[1][2]

Unlike the widely studied "dioxin-like" PCBs (such as PCB 126 or PCB 169), PCB 116

possesses a unique molecular architecture that renders it a Non-Dioxin-Like (NDL) PCB. Its

toxicity and biological activity are governed not by the Aryl Hydrocarbon Receptor (AhR), but by

its specific three-dimensional conformation and interaction with calcium signaling pathways.

Molecular Architecture
The molecule consists of a biphenyl core where one phenyl ring is perchlorinated (fully

substituted with chlorine atoms at positions 2, 3, 4, 5, and 6) and the second phenyl ring is

unsubstituted (containing only hydrogen atoms).

Formula: C₁₂H₅Cl₅
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Molecular Weight: 326.43 g/mol

Chlorine Content: ~54% by weight

Symmetry:

(Plane of symmetry). PCB 116 is achiral.

The Ortho-Effect and Non-Planarity
The defining structural feature of PCB 116 is the presence of two chlorine atoms at the ortho

positions (C2 and C6) on the substituted ring. These bulky chlorine atoms create significant

steric repulsion with the hydrogen atoms at the ortho' positions (C2' and C6') of the opposing

ring.

This steric hindrance prevents the two phenyl rings from adopting a coplanar configuration.[3]

Consequently, PCB 116 exists in a twisted conformation with a dihedral angle typically ranging

between 70° and 90° in solution, minimizing the potential energy of the system.
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Figure 1: Steric interactions between ortho-chlorines on Ring A and ortho-hydrogens on Ring B

force PCB 116 into a non-planar, non-dioxin-like conformation.

Physicochemical Properties[4][5][6]
For drug development professionals assessing metabolic stability or environmental fate, the

lipophilicity of PCB 116 is a critical parameter. It is highly lipophilic, facilitating rapid absorption

and accumulation in lipid-rich tissues (adipose, brain).

Property Value / Description Relevance

IUPAC Name 2,3,4,5,6-Pentachlorobiphenyl Unique Identifier

Ballschmiter & Zell No. 116 Standard Congener ID

Log Kow 6.3 – 6.8 (Estimated) High bioaccumulation potential

Water Solubility < 10 µg/L (at 25°C) Negligible; strictly hydrophobic

Vapor Pressure ~1.0 × 10⁻⁴ Pa (at 25°C)
Semi-volatile; atmospheric

transport

Henry's Law Constant ~20–30 Pa[4][5]·m³/mol
Partitions readily from water to

air

Chirality Achiral

No enantiomers; no

atropisomer separation

needed

Biological Interface: Toxicity and Mechanism of
Action
Unlike coplanar PCBs (e.g., PCB 126) that bind with high affinity to the Aryl Hydrocarbon

Receptor (AhR) and induce CYP1A enzymes, PCB 116 is a Non-Dioxin-Like (NDL) PCB. Its

non-planar conformation prevents it from fitting into the planar binding pocket of the AhR.

Neurotoxicity via Ryanodine Receptors (RyR)
The primary toxicological target for PCB 116 is the Ryanodine Receptor (RyR), a calcium

release channel in the endoplasmic/sarcoplasmic reticulum.[3][6][7]
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Mechanism: PCB 116 stabilizes the "open" state of RyR channels.

Effect: Uncontrolled release of Ca²⁺ from intracellular stores.

Outcome: Altered neuronal signaling, potential neurodevelopmental deficits, and dendritic

growth anomalies. This mechanism is distinct from the "dioxin-like" toxicity and is critical for

neurotoxicology screening.

Metabolic Interference: CYP2B Induction
PCB 116 acts as a Phenobarbital-type (PB-type) inducer.

It activates the Constitutive Androstane Receptor (CAR) rather than AhR.

This results in the transcriptional induction of CYP2B family enzymes (e.g., CYP2B1/2 in

rats, CYP2B6 in humans).

Drug Development Context: Presence of PCB 116 can accelerate the metabolism of CYP2B

substrates (e.g., bupropion, efavirenz), leading to altered pharmacokinetics in exposed

populations.
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Click to download full resolution via product page

Figure 2: Divergent signaling pathways. PCB 116 bypasses the AhR pathway (red) and

activates RyR (green) and CAR (yellow) pathways, leading to neurotoxicity and metabolic

enzyme induction.

Experimental Protocols
Synthesis: Suzuki-Miyaura Cross-Coupling
For research requiring high-purity PCB 116, the Suzuki coupling method is superior to older

Cadogan or Ullmann reactions due to higher specificity and yield.

Protocol:

Reagents:

Aryl Halide: Bromobenzene (1.0 eq).

Boronic Acid: 2,3,4,5,6-Pentachlorophenylboronic acid (1.1 eq).

Catalyst: Pd(PPh₃)₄ (3-5 mol%).

Base: Na₂CO₃ (2M aqueous solution).

Solvent: Toluene/Ethanol (4:1 v/v).

Procedure:

Degas solvents with nitrogen to prevent oxidation of the catalyst.

Combine reagents in a reaction vessel under inert atmosphere (

).

Reflux at 90-100°C for 12-24 hours.

Monitor progress via GC-MS.[8]

Purification:
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Cool to room temperature, extract with hexane.

Wash organic layer with water and brine.

Dry over anhydrous

.

Purify via silica gel column chromatography (Eluent: 100% Hexane).

Recrystallize from methanol/hexane if necessary to achieve >99% purity.

Analytical Characterization (GC-MS)
PCB 116 is analyzed using high-resolution gas chromatography with mass spectrometry

(HRGC-MS).

Column: Non-polar capillary column (e.g., DB-5ms or equivalent, 60m x 0.25mm x 0.25µm).

Carrier Gas: Helium at 1.0 mL/min (constant flow).

Temperature Program:

Start: 100°C (hold 1 min).

Ramp 1: 20°C/min to 180°C.

Ramp 2: 2°C/min to 280°C (hold 5 min).

Identification:

Retention Time: Elutes after tetra-PCBs and before most hexa-PCBs.

Mass Spectrum: Molecular ion cluster

at m/z 324, 326, 328 (characteristic pentachloro isotope pattern 5:5:2).

Key Fragment:
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(Loss of

).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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